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Compound of Interest

Compound Name: AMMONIUM ALGINATE

Cat. No.: B012460

For Researchers, Scientists, and Drug Development Professionals

Ammonium alginate, the ammonium salt of alginic acid, is a natural polysaccharide widely
utilized in the food, pharmaceutical, and cosmetic industries for its gelling, thickening, and
stabilizing properties.[1][2] While generally considered to be of low toxicity, a thorough
understanding of its safety profile and proper handling procedures is essential for professionals
working with this substance in research and development settings. This guide provides an in-
depth overview of the safety and handling precautions for ammonium alginate, summarizing
key data and outlining best practices for its use in a laboratory or manufacturing environment.

Hazard Identification and Classification

Ammonium alginate is not classified as a hazardous substance according to most safety data
sheets.[1][3] It is typically a white to yellowish-brown solid powder.[1] While not flammable, it
may be combustible at high temperatures.[4][5] The primary hazards are associated with
physical irritation from the dust.[2][4]

Toxicological and Safety Data

The available toxicological data for ammonium alginate indicates a low order of acute toxicity.
The European Food Safety Authority (EFSA) has re-evaluated alginic acid and its salts and
concluded that there are no concerns regarding genotoxicity.[1][6]

Table 1: Acute Toxicity Data
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Parameter Value Species Reference

Oral LD50 > 5000 mg/kg Rat [4]

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Table 2: Health Hazard Classification
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Hazard

Classification

Notes

Reference

Acute Toxicity (Oral)

Classification not
possible / Not
classified

LD50 > 5000 mg/kg

suggests low toxicity.

[1]14]

Skin

Corrosion/Irritation

Classification not

possible / Irritant

May cause irritation

upon contact.

[1]14]

Serious Eye

Damage/Irritation

Classification not

possible / Irritant

May cause irritation

upon contact.

[1](4]

Respiratory or Skin

Classification not

No data available to

[1]

Sensitization possible suggest sensitization.
In vitro tests on
bacteria and yeast

Germ Cell

Mutagenicity

Not classified

were negative. EFSA
found no concern for

genotoxicity.

[1]

Carcinogenicity

Not classified

No adverse effects
were reported at the
maximum dose tested
in carcinogenicity
studies.

[1]

Reproductive Toxicity

Not classified

No adverse effects on
reproductive organs
were observed in a

90-day rat study.

[1](6]

Specific Target Organ
Toxicity (Single

Exposure)

Not classified

[1]

Specific Target Organ
Toxicity (Repeated

Exposure)

Not classified

[1]
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Experimental Protocols

While specific experimental reports are not publicly available, the classifications in the safety
data sheets are based on standardized toxicological studies. The following are representative
methodologies for key toxicological assessments.

Acute Oral Toxicity (as per OECD Guideline 423): This study involves the administration of the
test substance to a group of fasted animals in a stepwise procedure. A single high dose is
administered to a small number of animals. Depending on the outcome, the dose for the next
set of animals is adjusted up or down. Observations of effects and mortality are made for up to
14 days. The LD50 is then calculated. For ammonium alginate, the result of >5000 mg/kg
indicates very low acute toxicity.[4]

Bacterial Reverse Mutation Test (Ames Test, as per OECD Guideline 471): This in vitro assay
uses strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved
in histidine or tryptophan synthesis, respectively. The test identifies substances that can cause
mutations which revert the bacteria to a state where they can synthesize the amino acid again.
The negative results for alginates in such tests indicate a lack of mutagenic potential.[1]

Personal Protective Equipment (PPE) and Handling

Proper handling and the use of appropriate personal protective equipment are crucial to
minimize exposure and ensure safety.

Handling Procedures:

Handle in a well-ventilated area.[1][7]

Use local exhaust ventilation to control airborne dust.[3][4]

Avoid dust formation and scattering.[5][8]

Avoid contact with skin, eyes, and clothing.[1][8]

Wash hands thoroughly after handling.[1]

Ground all equipment containing the material to prevent electrostatic discharge.[4]
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Recommended Personal Protective Equipment:

Protection Type Specification

Reference

Tightly fitting safety goggles
Eye/Face Protection gty g ¥ 9099
with side-shields.

[8]19]

_ _ Impervious gloves (e.g., Nitrile
Skin Protection
rubber) and a lab coat.

[4181°]

A dust mask or a full-face
) ) respirator if exposure limits are
Respiratory Protection o
exceeded or irritation is

experienced.

(311418l

Storage and Stability

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[3][9]

Keep containers tightly closed.[4][9]

Stability:

Store away from direct sunlight and incompatible materials such as strong oxidizers.[3][9]

Recommended storage temperature is between 15-25 °C.[9]

« Ammonium alginate is stable under normal storage and handling conditions.[9]

o Thermal decomposition can lead to the release of irritating and toxic gases and vapors,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (C02).[3][9]

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Reference

Move the person to fresh air. If
) breathing is difficult or
Inhalation _ [31[7][8]
symptoms persist, seek

medical attention.

Wash the affected area
immediately with soap and
) plenty of water. Remove
Skin Contact _ _ [3][41[8]
contaminated clothing. If
irritation persists, seek medical

attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
Eye Contact ) o 3114171
easy to do. Continue rinsing.
Seek immediate medical

attention.

Rinse mouth with water. Do not
induce vomiting. Never give
) anything by mouth to an
Ingestion , [31[8]
unconscious person. Call a
physician or poison control

center.

Accidental Release and Fire-Fighting Measures

Accidental Release: In case of a spill, personal precautions should be taken to avoid dust
inhalation and contact with the substance.

e Provide adequate ventilation.[3]
o Wear appropriate personal protective equipment.[3][4]

o Sweep up the spilled material, avoiding dust generation, and collect it in a suitable container
for disposal.[1][4]
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« If the spilled material has absorbed water, it will become viscous. Wash the area with a large
amount of water.[1][7]

e Prevent the substance from entering drains.[1][8]
Fire-Fighting Measures:

» Suitable Extinguishing Media: Water spray (fog), carbon dioxide (CO2), foam, or dry
chemical powder.[3][5][8]

o Specific Hazards: Thermal decomposition can produce irritating and toxic gases.[3]

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full firefighting turnout gear.[3][4][8]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for ammonium alginate.
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Risk Assessment & Planning

Review SDS

'

Identify Hazards

'

Define Safe Handling Procedures [f—————————————-——-————=———-————---9

T ’
I
l ! Emergelhcy Preparedness
! v
L

Spill Kit Ready First Aid Station Accessible Emergency Contact Info

Select PPE

Handling &iOperations

Use in Ventilated Area

'

Handle with Care

'

Proper Storage

\

Waste Disposal
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Accidental Release

Assess Spill Size
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Large Spill

Small Spill

Evacuate Area

Don PPE

Contain Spill
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Clean Up
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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